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Compound of Interest

Compound Name:
1-Isobutyl-1H-pyrazole-4-

carboxylic acid

Cat. No.: B1287311 Get Quote

Essential Safety and Handling Guide for 1-
Isobutyl-1H-pyrazole-4-carboxylic acid
This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Isobutyl-1H-pyrazole-4-
carboxylic acid. The following procedures are based on the known hazards of structurally

similar pyrazole carboxylic acids and are intended to ensure the safe use of this compound in a

laboratory setting.

Disclaimer: The toxicological properties of 1-Isobutyl-1H-pyrazole-4-carboxylic acid have not

been fully investigated.[1][2] The information provided here is based on data from analogous

chemical structures and should be used as a guide for establishing safe laboratory practices. A

thorough risk assessment should be conducted before handling this chemical.

Hazard Identification and Classification
Based on data from structurally related compounds, 1-Isobutyl-1H-pyrazole-4-carboxylic
acid is anticipated to have the following GHS hazard classifications:
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Hazard Class GHS Hazard Code Hazard Statement

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation[2][3]

Serious Eye Damage/Eye

Irritation (Category 2A)
H319

Causes serious eye irritation[2]

[3]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

H335
May cause respiratory

irritation[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Isobutyl-1H-
pyrazole-4-carboxylic acid to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU)

should be worn.[1]

Skin Protection

A complete suit protecting against chemicals

and chemical-resistant gloves (inspected prior to

use) are required.[1] The type of protective

equipment should be selected based on the

concentration and amount of the dangerous

substance at the specific workplace.[4]

Respiratory Protection

Work should be conducted in a well-ventilated

area.[1] If dust or aerosols are likely to be

generated, use a NIOSH-approved respirator

with a P95 (US) or P1 (EU EN 143) particle filter

for nuisance exposures. For higher-level

protection, use type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridges.[4]

A self-contained breathing apparatus must be

available in case of an emergency.[5]

Operational and Handling Plan
Adherence to the following step-by-step procedures is essential for the safe handling of 1-
Isobutyl-1H-pyrazole-4-carboxylic acid.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[6]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

inhalation of dust or vapors.[1]

Keep the container tightly closed when not in use.[6]
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2. Handling the Chemical:

Avoid direct contact with the substance.[5] Do not get it in your eyes, on your skin, or on your

clothing.[6][7]

Avoid the formation and inhalation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.

Do not eat, drink, or smoke in the handling area.

Wash your hands and any exposed skin thoroughly after handling.[6]

3. Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly closed and store in the original packaging.[5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Emergency Procedures
In the event of an exposure or spill, follow these first-aid and containment measures

immediately.
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Incident First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[6]

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[6]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

you feel unwell, call a POISON CENTER or

doctor.[6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor if you feel unwell.[6]

Accidental Release

Evacuate personnel to a safe area. Wear

appropriate PPE. Avoid dust formation. Sweep

up the spilled material and place it in a suitable,

closed container for disposal. Prevent the

substance from entering drains.[1]

Disposal Plan
Proper disposal of 1-Isobutyl-1H-pyrazole-4-carboxylic acid and its containers is crucial to

prevent environmental contamination.
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Waste Type Disposal Method

Unused Chemical

Dispose of the contents at an approved waste

disposal plant.[6] This can be done by dissolving

or mixing the material with a combustible

solvent and burning it in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Contact a licensed professional waste disposal

service.[1]

Contaminated Packaging

Dispose of as unused product.[1] The packaging

can be punctured to make it unusable for other

purposes and then disposed of in a sanitary

landfill. For combustible packaging materials,

controlled incineration with flue gas scrubbing is

a possible option.

Environmental Precautions
Do not let the product enter drains, other

waterways, or soil.[8]
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Workflow for Handling 1-Isobutyl-1H-pyrazole-4-carboxylic acid
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Caption: A flowchart outlining the key steps for safely handling 1-Isobutyl-1H-pyrazole-4-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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